Cas no 18740-38-0 (1H-Thieno2,3-dpyrimidine-2,4-dione)

• Product Name: 1H-Thieno2,3-dpyrimidine-2,4-dione
• CAS No: 18740-38-0
• MF: C₆H₄N₂O₂S
• MW: 168.173159599304
• MDL: MFCD16495868
• CID: 96100
• Update Time: 2025-04-18

1H-Thieno2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• thieno[2,3-d]pyrimidine-2,4-diol
• 1H-Thieno[2,3-d]pyrimidine-2,4-dione
• 1H-Thieno[2,3-d]pyri
• thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione
• thieno<2,3-d>pyrimidine-2,4-dione
• 2,4-Dihydroxythieno[2,3-d]pyrimidine
• 1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione
• PubChem18841
• JGOOQALRLGHKIY-UHFFFAOYSA-N
• BCP26431
• RP23089
• HP23047
• SY007977
• ST2413986
• AX8162517
• 1H-Thieno2,3-dpyrimidine-2,4-dione

• MDL： MFCD16495868
• Inchi： 1S/C6H4N2O2S/c9-4-3-1-2-11-5(3)8-6(10)7-4/h1-2H,(H2,7,8,9,10)
• InChI Key： JGOOQALRLGHKIY-UHFFFAOYSA-N
• SMILES： S1C=CC2C(NC(NC1=2)=O)=O

Computed Properties

• Exact Mass: 167.99900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 219
• Topological Polar Surface Area: 86.4

Experimental Properties

• PSA: 94.48000
• LogP: 1.10250

1H-Thieno2,3-dpyrimidine-2,4-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H320-H335
• Warning Statement： P261-P280-P301+P312-P302+P352-P305+P351+P338
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines